Cas no 14377-21-0 (2-(4-Pentylphenyl)acetic acid)

• Product Name: 2-(4-Pentylphenyl)acetic acid
• CAS No: 14377-21-0
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD00605331
• CID: 49759
• Update Time: 2025-05-28

2-(4-Pentylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pentylphenyl acetic acid
• 2-(4-Pentylphenyl)acetic acid
• 4-pentyl-Benzeneacetic acid
• 4-n-Pentylphenylacetic acid
• Benzeneacetic acid,4-pentyl
• p-n-Pentylphenylacetic acid
• p-pentylphenylacetic acid
• p-Pentyl-phenylessigsaeure
• Aceticacid, (p-pentylphenyl)- (8CI)
• 4-Pentylphenylacetic acid
• 4-(Pent-1-yl)phenylacetic acid
• (4-pentylphenyl)acetic acid
• benzeneacetic acid, 4-pentyl-
• AK161852
• Benzeneacetic acid,4-pentyl-
• MLS000087636
• 2-(4-pentylphenyl)ethanoic acid
• HMS1607E19
• HMS2466C13
• OR2010
• CK1039

• MDL： MFCD00605331
• Inchi： 1S/C13H18O2/c1-2-3-4-5-11-6-8-12(9-7-11)10-13(14)15/h6-9H,2-5,10H2,1H3,(H,14,15)
• InChI Key： YAAVVJAWWNQMCY-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(=CC=1)CCCCC)=O

Computed Properties

• Exact Mass: 206.13100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Boiling Point: 333.6℃ at 760 mmHg
• PSA: 37.30000
• LogP: 3.04640